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Compound of Interest

Compound Name: m-PEG16-azide

Cat. No.: B8106290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling protocols for

methoxy-polyethylene glycol (16) azide (m-PEG16-azide). Given the absence of a publicly

available, detailed Safety Data Sheet (SDS) specific to this compound, this document

synthesizes information from supplier data, general safety guidelines for organic azides and

polyethylene glycols, and relevant research articles. This guide is intended for use in a

controlled laboratory setting by trained professionals.

Chemical and Physical Properties
m-PEG16-azide is a PEGylation reagent commonly used in bioconjugation, drug delivery, and

nanoparticle functionalization through "click chemistry".[1] The polyethylene glycol (PEG)

spacer enhances the solubility and biocompatibility of the molecule.[1]
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Property Value Source(s)

CAS Number 2564606-73-9 [1][2]

Molecular Formula C33H67N3O16 [1]

Molecular Weight 761.9 g/mol

Purity >96% or 98%

Appearance White to off-white solid

Solubility
Soluble in water, chloroform,

and DMSO

Storage Conditions
-20°C, protect from light and

moisture

Hazard Identification and Stability Assessment
The primary hazards associated with m-PEG16-azide stem from its azide functional group.

Organic azides are energetic materials and can be sensitive to heat, shock, friction, and static

discharge. The stability of organic azides can be assessed using general safety principles.

Carbon-to-Nitrogen Ratio (C/N): A common rule of thumb for the stability of organic azides is

the ratio of carbon atoms to nitrogen atoms.

For m-PEG16-azide (C33H67N3O16), the C/N ratio is 33/3 = 11.

A C/N ratio greater than 3 suggests that the compound is likely to be handleable with

standard laboratory precautions.

Rule of Six: This rule suggests that there should be at least six carbon atoms for each

energetic functional group (e.g., azide). In m-PEG16-azide, with 33 carbons and one azide

group, this rule is well satisfied, indicating a relatively low risk of spontaneous explosive

decomposition under normal handling conditions.

Despite its predicted stability, m-PEG16-azide should be treated as a potentially hazardous

substance. The toxicity of the azide group is a significant concern. Azides are known to be

highly toxic, with a mechanism of action similar to cyanide.
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Safe Handling and Experimental Protocols
Adherence to strict safety protocols is mandatory when handling m-PEG16-azide.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before any new experiment. The following PPE is

recommended as a minimum:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Nitrile gloves. Change gloves immediately if contaminated.

Body Protection: A lab coat.

Engineering Controls
Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when

handling the solid or preparing solutions.

A blast shield may be considered for reactions involving heating or pressurizing the

compound.

General Handling Workflow
The following diagram outlines a general workflow for handling m-PEG16-azide in a laboratory

setting.
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General Workflow for Handling m-PEG16-azide

Preparation

Reaction

Cleanup and Disposal

Acquire m-PEG16-azide

Weigh Solid in Fume Hood

Use non-metal spatula

Dissolve in Appropriate Solvent

Perform Reaction (e.g., Click Chemistry)

Quench Unreacted Azide (if necessary)

Dispose of Waste in Designated Container

Label waste clearly

End of Process

Click to download full resolution via product page

Caption: General laboratory workflow for handling m-PEG16-azide.
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Incompatible Materials
To prevent the formation of highly explosive and toxic byproducts, avoid contact with the

following:

Acids: Can form the highly toxic and explosive hydrazoic acid.

Heavy Metals: (e.g., copper, lead, silver, mercury) and their salts can form shock-sensitive

metal azides. While copper is used as a catalyst in "click" chemistry, it should be in a

controlled manner (e.g., as a complex).

Halogenated Solvents: Dichloromethane and chloroform can form explosive diazidomethane

and triazidomethane, respectively.

Oxidizing Agents: May lead to a violent reaction.

Experimental Protocol: General Procedure for a Click
Chemistry Reaction
This is a generalized protocol and should be adapted for specific experimental needs.

Preparation:

Equilibrate the vial of m-PEG16-azide to room temperature before opening to prevent

moisture condensation.

In a chemical fume hood, weigh the required amount of m-PEG16-azide using a non-

metallic spatula.

Dissolve the m-PEG16-azide in an appropriate solvent (e.g., DMSO, water) to the desired

concentration immediately before use. Do not prepare stock solutions for long-term

storage.

Reaction:

To your alkyne-containing substrate in a suitable reaction buffer (avoiding primary amine

buffers like Tris), add the solution of m-PEG16-azide.
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Add the catalyst system (e.g., copper(II) sulfate and a reducing agent like sodium

ascorbate for CuAAC).

Allow the reaction to proceed at the desired temperature (e.g., room temperature) with

stirring. Monitor the reaction progress by an appropriate analytical method (e.g., TLC, LC-

MS).

Work-up and Purification:

Once the reaction is complete, quench any unreacted azide if necessary (see Section

4.3).

Purify the product using standard techniques such as dialysis, size exclusion

chromatography, or precipitation.

Emergency Procedures
First Aid Measures

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Spills and Leaks
Small Spills: Wearing appropriate PPE, absorb the spill with an inert material (e.g.,

vermiculite, sand) and collect it into a designated, labeled waste container. Clean the spill

area with a suitable solvent.
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Large Spills: Evacuate the area. Prevent the spread of the material. Contact your institution's

environmental health and safety department.

Waste Disposal
All waste containing m-PEG16-azide should be collected in a clearly labeled, dedicated

waste container.

Do not mix azide waste with acidic waste to prevent the formation of hydrazoic acid.

For larger quantities of unreacted azide, consider quenching the azide to a more stable

amine using a reducing agent (e.g., triphenylphosphine followed by water, or catalytic

hydrogenation) before disposal. This should be done as part of a formal, risk-assessed

procedure.

Dispose of all waste in accordance with local, state, and federal regulations.

Toxicological Information
Specific toxicological data for m-PEG16-azide is not readily available. The toxicology can be

inferred from the two main components of the molecule: the azide group and the PEG chain.

Azide: The azide ion is highly toxic and can cause a rapid decrease in blood pressure,

dizziness, headache, and in severe cases, convulsions and respiratory failure.

Polyethylene Glycol (PEG): Low molecular weight PEGs are generally considered to have

low toxicity. However, some studies have shown that very low molecular weight PEGs (e.g.,

triethylene glycol) can exhibit some toxicity at high concentrations. Given the molecular

weight of m-PEG16-azide, the PEG component is expected to have low toxicity.

The primary toxicological concern for m-PEG16-azide is the azide functional group.

Signaling Pathways and Biological Interactions
m-PEG16-azide itself is not known to directly participate in specific signaling pathways. Its

primary role in a biological context is as a linker for bioconjugation. Once conjugated to a

biologically active molecule (e.g., a peptide, protein, or small molecule drug), the resulting

conjugate's interaction with signaling pathways will be determined by the nature of that active
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molecule. The PEG chain's main function is to improve the pharmacokinetic properties of the

conjugate, such as increasing solubility and circulation time, and reducing immunogenicity.

The logical relationship for its use in research is depicted below:

Logical Flow of m-PEG16-azide Application

m-PEG16-azide

Click Chemistry
(e.g., CuAAC)

Alkyne-modified
Biomolecule/Drug

PEGylated Conjugate

In Vitro / In Vivo
Application

Improved Solubility
Enhanced Stability
Targeted Delivery

Click to download full resolution via product page

Caption: Application logic of m-PEG16-azide in bioconjugation.

This guide is intended to supplement, not replace, a formal risk assessment and the guidance

of your institution's environmental health and safety department. Always consult the most
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current safety information and adhere to all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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